Cas no 1396677-28-3 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1396677-28-3
• MF: C₁₃H₁₃N₇OS₂
• MW: 347.418617963791
• CID: 5917373
• PubChem ID: 71791775
• Update Time: 2025-10-29

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• F6238-0483
• N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• AKOS024541728
• VU0539159-1
• 1396677-28-3
• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-6-(2-methylimidazol-1-yl)pyridazine-3-carboxamide
• N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide

• Inchi： 1S/C13H13N7OS2/c1-3-22-13-19-18-12(23-13)15-11(21)9-4-5-10(17-16-9)20-7-6-14-8(20)2/h4-7H,3H2,1-2H3,(H,15,18,21)
• InChI Key： BDRKMYRJUDFCEK-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1=CC=C(N=N1)N1C=CN=C1C)=O)SCC

Computed Properties

• Exact Mass: 347.06230041g/mol
• Monoisotopic Mass: 347.06230041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS No. 1396677-28-3): A Comprehensive Overview

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS No. 1396677-28-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as ETP for brevity, is characterized by its unique structural features and potential therapeutic applications. The molecule combines a pyridazine core with functional groups such as a thiadiazole ring and an imidazole moiety, which contribute to its diverse biological activities.

The chemical structure of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide is particularly noteworthy due to its intricate arrangement of heterocyclic rings and functional groups. The presence of the thiadiazole ring imparts significant stability and reactivity, while the imidazole moiety is known for its involvement in various biological processes, including enzyme inhibition and receptor modulation. The ethylsulfanyl group further enhances the compound's lipophilicity and bioavailability.

Recent studies have highlighted the potential of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective effects, N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide has demonstrated potent anti-inflammatory activity. Studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The antiviral properties of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide have also been explored. Research has shown that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This makes it a promising lead compound for the development of antiviral drugs.

The pharmacokinetic profile of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-y l - 6 - ( 2 - methyl - 1 H - imidazol - 1 - yl ) pyridazine - 3 - carboxamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of N - 5 - ( ethylsulfanyl ) - 1 , 3 , 4 - thiadiazol - 2 - yl - 6 - ( 2 - methyl - 1 H - imidazol - 1 - yl ) pyridazine - 3 - carboxamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

In conclusion, N - 5 - ( ethylsulfanyl ) - 1 , 3 , 4 - thiadiazol - 2 - yl - 6 - ( 2 - methyl - 1 H - imidazol - 1 - yl ) pyridazine - 3 - carboxamide (CAS No. 1396677-28–3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in various fields.